Cas no 2580214-88-4 (tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate)

• Product Name: tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate
• CAS No: 2580214-88-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5604696
• PubChem ID: 165888169
• Update Time: 2025-06-15

tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580214-88-4
• tert-butyl 3-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate
• EN300-27729092
• tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate

• Inchi： 1S/C12H19NO2/c1-11(2,3)15-10(14)12-5-6-4-7(12)8(12)9(6)13/h6-9H,4-5,13H2,1-3H3
• InChI Key： XXKGJNRLPFJWPT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC3CC1C2C3N)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate

Comprehensive Overview of tert-butyl 3-aminotricyclo[2.2.1.0^2,6]heptane-1-carboxylate (CAS No. 2580214-88-4)

The compound tert-butyl 3-aminotricyclo[2.2.1.0^2,6]heptane-1-carboxylate (CAS No. 2580214-88-4) is a highly specialized organic molecule with a unique tricyclic structure. Its tert-butyl ester group and 3-amino functionality make it a valuable intermediate in pharmaceutical and agrochemical research. The rigid tricyclo[2.2.1.0^2,6]heptane scaffold provides steric constraints that are often exploited in drug design to enhance binding affinity and metabolic stability.

In recent years, the demand for tricyclic compounds like tert-butyl 3-aminotricyclo[2.2.1.0^2,6]heptane-1-carboxylate has surged due to their applications in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential as a building block for neuroactive drugs, given its ability to cross the blood-brain barrier. This aligns with the growing focus on neurodegenerative disease treatments, a hot topic in medical chemistry forums and AI-driven drug discovery platforms.

The synthesis of CAS 2580214-88-4 typically involves stereoselective cyclization techniques, with many laboratories optimizing routes for better atom economy and green chemistry compliance – key concerns in modern organic synthesis. Analytical characterization often combines NMR spectroscopy and high-resolution mass spectrometry to confirm the unique spatial arrangement of its three fused rings and the tert-butoxycarbonyl (Boc) protecting group.

From a commercial perspective, 2580214-88-4 is frequently searched alongside terms like "pharma intermediates suppliers" and "custom synthesis tricyclic compounds". Its stability under various pH conditions makes it attractive for prodrug development, another trending area in drug delivery optimization. The compound's chiral centers also spark interest in asymmetric catalysis studies, connecting it to the broader theme of enantioselective synthesis in medicinal chemistry.

Notably, the tricyclo[2.2.1.0^2,6]heptane core in tert-butyl 3-aminotricyclo[2.2.1.0^2,6]heptane-1-carboxylate shows structural similarities to norcamphor derivatives, which are investigated for their bioisosteric properties. This relevance to molecular mimicry strategies in drug design frequently places this compound in discussions about GPCR-targeted therapeutics – a dominant subject in recent PubMed publications and pharmaceutical patent filings.

For formulation scientists, the lipophilicity profile of CAS 2580214-88-4 makes it a candidate for lipid-based drug delivery systems, coinciding with industry interest in nanocarrier technologies. The Boc-protected amine additionally allows selective deprotection, enabling sequential derivatization – a feature often queried in chemical synthesis databases alongside terms like "orthogonal protection strategies" and "multistep organic transformations".

Quality control protocols for tert-butyl 3-aminotricyclo[2.2.1.0^2,6]heptane-1-carboxylate emphasize HPLC purity analysis and residual solvent monitoring, reflecting current Good Manufacturing Practice (cGMP) standards. These procedures address frequent purchaser inquiries about batch-to-batch consistency and impurity profiling, which are critical for regulatory submissions in drug development pipelines.